Cas no 943830-57-7 (1-Bromo-4-chloro-2-fluoro-3-(methoxymethyl)benzene)

• Product Name: 1-Bromo-4-chloro-2-fluoro-3-(methoxymethyl)benzene
• CAS No: 943830-57-7
• MF: C₈H₇BrClFO
• MW: 253.495984315872
• CID: 5074753
• Update Time: 2025-11-04

1-Bromo-4-chloro-2-fluoro-3-(methoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-chloro-2-fluoro-3-(methoxymethyl)benzene
• 1-bromo-4-chloro-2-fluoro-3-methoxymethylbenzene
• 1-Bromo-4-chloro-2-fluoro-3-(methoxymethyl)benzene

• Inchi： 1S/C8H7BrClFO/c1-12-4-5-7(10)3-2-6(9)8(5)11/h2-3H,4H2,1H3
• InChI Key： RHRQNOLVARHHGL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1F)COC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 3
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-Bromo-4-chloro-2-fluoro-3-(methoxymethyl)benzene

Chemical Profile of 1-Bromo-4-chloro-2-fluoro-3-(methoxymethyl)benzene (CAS No. 943830-57-7)

1-Bromo-4-chloro-2-fluoro-3-(methoxymethyl)benzene, identified by its CAS number 943830-57-7, is a fluorinated aromatic compound featuring a unique structural motif that has garnered significant attention in the field of medicinal chemistry and materials science. This molecule, characterized by the presence of bromine, chlorine, and fluorine substituents along with a methoxymethyl group, exhibits distinct electronic and steric properties that make it a valuable intermediate in the synthesis of pharmaceuticals and specialty chemicals.

The structural framework of 1-bromo-4-chloro-2-fluoro-3-(methoxymethyl)benzene consists of a benzene ring substituted with bromine at the 1-position, chlorine at the 4-position, fluorine at the 2-position, and a methoxymethyl group at the 3-position. This arrangement imparts a high degree of functional diversity, enabling its utility in various synthetic transformations. The electron-withdrawing nature of the halogen atoms enhances electrophilic aromatic substitution reactions, while the methoxymethyl group introduces both steric hindrance and potential for further functionalization via nucleophilic attack.

In recent years, this compound has been explored as a key intermediate in the development of novel therapeutic agents. Its structural features are particularly relevant in the design of small-molecule inhibitors targeting enzyme-catalyzed pathways. For instance, studies have demonstrated its applicability in synthesizing derivatives with potential antimicrobial and anti-inflammatory properties. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the bioavailability and efficacy of drug candidates derived from this scaffold.

Moreover, 1-bromo-4-chloro-2-fluoro-3-(methoxymethyl)benzene has found utility in materials science applications, particularly in the development of organic electronic materials. The presence of halogen substituents can influence charge transport properties, making this compound a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent research has highlighted its role in synthesizing novel fluorene-based polymers that exhibit improved thermal stability and optoelectronic performance.

The methoxymethyl group provides an additional layer of reactivity, allowing for further derivatization through etherification or reduction reactions. This flexibility makes 1-bromo-4-chloro-2-fluoro-3-(methoxymethyl)benzene a versatile building block for constructing complex molecular architectures. In pharmaceutical research, such modifications can lead to the discovery of new drug candidates with enhanced pharmacokinetic profiles.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce additional functional groups at specific positions on the benzene ring. These techniques have enabled the rapid assembly of structurally diverse libraries for high-throughput screening.

The influence of halogen atoms on electronic properties has also been leveraged in designing molecules with specific photophysical characteristics. For example, 1-bromo-4-chloro-2-fluoro-3-(methoxymethyl)benzene derivatives have been investigated for their potential use as fluorescent probes in biological imaging applications. The tunable emission properties resulting from different halogen substituents allow researchers to develop probes with optimized brightness and photostability.

In conclusion, 1-bromo-4-chloro-2-fluoro-3-(methoxymethyl)benzene (CAS No. 943830-57-7) represents a structurally fascinating compound with broad applicability across multiple domains of chemistry and materials science. Its unique combination of substituents offers unparalleled opportunities for synthetic manipulation and functionalization, making it an indispensable tool for researchers seeking to develop innovative pharmaceuticals and advanced materials.